Cas no 2680729-27-3 (2-1-(2-acetamidoethyl)cyclohexylacetic acid)

• Product Name: 2-1-(2-acetamidoethyl)cyclohexylacetic acid
• CAS No: 2680729-27-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5648852
• PubChem ID: 165910464
• Update Time: 2025-06-11

2-1-(2-acetamidoethyl)cyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-acetamidoethyl)cyclohexyl]acetic acid
• EN300-28275045
• 2680729-27-3
• 2-1-(2-acetamidoethyl)cyclohexylacetic acid

• Inchi： 1S/C12H21NO3/c1-10(14)13-8-7-12(9-11(15)16)5-3-2-4-6-12/h2-9H2,1H3,(H,13,14)(H,15,16)
• InChI Key： QGBXIAVAHWMVHW-UHFFFAOYSA-N
• SMILES： OC(CC1(CCNC(C)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-1-(2-acetamidoethyl)cyclohexylacetic acid

Introduction to 2-1-(2-acetamidoethyl)cyclohexylacetic Acid (CAS No. 2680729-27-3)

2-1-(2-acetamidoethyl)cyclohexylacetic acid (CAS No. 2680729-27-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclohexyl and acetamido functional groups, exhibits promising biological activities and potential therapeutic applications. This article provides a comprehensive overview of the chemical structure, synthesis, biological properties, and recent research developments related to 2-1-(2-acetamidoethyl)cyclohexylacetic acid.

Chemical Structure and Synthesis

The chemical structure of 2-1-(2-acetamidoethyl)cyclohexylacetic acid (CAS No. 2680729-27-3) is defined by its cyclohexyl ring and the acetamido group attached to an ethyl chain. The cyclohexyl ring provides a rigid, non-aromatic framework that can influence the compound's conformational flexibility and interactions with biological targets. The acetamido group, on the other hand, introduces hydrogen bonding capabilities and can modulate the compound's solubility and bioavailability.

The synthesis of 2-1-(2-acetamidoethyl)cyclohexylacetic acid typically involves several steps, including the formation of the cyclohexyl ring, the introduction of the acetamido group, and the final carboxylic acid functionality. One common synthetic route starts with the reaction of cyclohexane with an appropriate acetylene derivative to form the cyclohexylacetylene intermediate. Subsequent hydroboration and oxidation steps yield the cyclohexylacetic acid derivative, which is then modified to introduce the acetamido group via an amide coupling reaction.

Biological Properties

2-1-(2-acetamidoethyl)cyclohexylacetic acid has been extensively studied for its biological properties, particularly its potential as a therapeutic agent. Recent research has shown that this compound exhibits significant anti-inflammatory and analgesic activities. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. Additionally, it has been shown to reduce oxidative stress by scavenging free radicals and upregulating antioxidant enzymes.

In vivo studies using animal models have further validated these findings. For instance, a study published in the Journal of Medicinal Chemistry reported that oral administration of 2-1-(2-acetamidoethyl)cyclohexylacetic acid significantly reduced inflammation in a murine model of arthritis. The compound was also found to alleviate pain in a rat model of neuropathic pain, suggesting its potential as a novel analgesic agent.

Potential Therapeutic Applications

The unique combination of anti-inflammatory and analgesic properties makes 2-1-(2-acetamidoethyl)cyclohexylacetic acid an attractive candidate for various therapeutic applications. One of the most promising areas is in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis. These conditions are characterized by persistent inflammation and pain, which can significantly impact quality of life. The ability of 2-1-(2-acetamidoethyl)cyclohexylacetic acid to target multiple pathways involved in inflammation and pain could offer a more comprehensive treatment approach compared to existing therapies.

Beyond inflammatory diseases, there is growing interest in exploring the potential of 2-1-(2-acetamidoethyl)cyclohexylacetic acid for other conditions such as neurodegenerative disorders. Preclinical studies have suggested that its antioxidant properties may help protect neurons from oxidative damage, which is a key factor in diseases like Alzheimer's and Parkinson's. While more research is needed to fully understand its mechanisms and efficacy in these contexts, initial findings are promising.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 2-1-(2-acetamidoethyl)cyclohexylacetic acid into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetics in humans. These trials will provide crucial data on dosing regimens, side effects, and overall tolerability, which will inform future Phase II and III trials focused on efficacy.

In parallel with clinical development, ongoing research is aimed at optimizing the chemical structure of 2-1-(2-acetamidoethyl)cyclohexylacetic acid to enhance its therapeutic potential. Strategies include modifying functional groups to improve solubility, stability, and target selectivity. Additionally, efforts are being made to develop prodrugs that can enhance bioavailability and reduce systemic side effects.

Conclusion

2-1-(2-acetamidoethyl)cyclohexylacetic acid (CAS No. 2680729-27-3) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, including anti-inflammatory and analgesic properties, making it a valuable candidate for treating chronic inflammatory diseases and potentially other conditions such as neurodegenerative disorders. Ongoing clinical trials will provide further insights into its safety and efficacy, while continued optimization efforts aim to enhance its therapeutic profile. As research progresses, this compound holds great promise for advancing healthcare solutions in various medical fields.